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Compound of Interest

Compound Name: AA41612
Cat. No.: B15580548

Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

\

Logistical Information for the Disposal of AA41612

This document provides detailed procedural guidance for the safe and compliant disposal of
AA41612, a chemical identified as an antagonist of melanopsin-mediated phototransduction.
Adherence to these procedures is critical to ensure laboratory safety and environmental

protection.

Chemical Identification and Hazard Summary
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Identifier Value

Product Name AA41612

1-((2,5-Dichloro-4-
methoxyphenyl)sulfonyl)piperidine

Chemical Name

CAS Number 433690-62-1

Molecular Formula C12H15CI2NO3S

The Safety Data Sheet (SDS) for AA41612

indicates that it should be disposed of at an
Hazard Statement ) )

approved waste disposal plant. Spillage should

be collected.

Experimental Protocol: Waste Disposal Workflow

The proper disposal of AA41612 is a multi-step process that begins with waste identification
and ends with collection by a certified hazardous waste handler. The following workflow
outlines the necessary steps to be taken within the laboratory.
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(Step 1: Identify as Hazardous Waste)

'

(Step 2: Select a Compatible Waste Containe)

(Step 3: Label the Waste Containe)

(Step 4: Store in a Designated Satellite Accumulation Area (SAAD

'

(Step 5: Arrange for Pickup by Certified Waste Disposal Service)

:
>

Click to download full resolution via product page

Caption: Workflow for the proper disposal of AA41612 chemical waste.

Step-by-Step Disposal Procedures

Step 1: Waste Identification

o All unused, expired, or contaminated stocks of AA41612, as well as any materials (e.g.,
pipette tips, gloves, absorbent pads) grossly contaminated with this chemical, must be
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treated as hazardous waste.
Step 2: Container Selection

e Primary Container: Use a chemically resistant container with a secure, leak-proof lid. The
container must be compatible with the chemical properties of AA41612. Borosilicate glass or
a high-density polyethylene (HDPE) container is generally suitable.

e Secondary Containment: Place the primary waste container within a larger, shatter-proof
secondary container to prevent spills in the event of primary container failure.

Step 3: Labeling
o Immediately label the waste container with a hazardous waste tag.
e The label must include:

o The words "Hazardous Waste"

o The full chemical name: "1-((2,5-Dichloro-4-methoxyphenyl)sulfonyl)piperidine” and the
identifier "AA41612"

o The CAS Number: "433690-62-1"
o The approximate quantity of waste
o The date the waste was first added to the container (accumulation start date)

o The primary hazard(s) associated with the chemical (refer to the specific SDS for detailed
hazard information)

o The name and contact information of the principal investigator or laboratory supervisor.
Step 4: Storage

o Store the labeled hazardous waste container in a designated Satellite Accumulation Area
(SAA).
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e The SAA must be:

o

At or near the point of generation.

[¢]

Under the control of the laboratory personnel.

[¢]

Away from general laboratory traffic and drains.

[e]

Segregated from incompatible chemicals.

e Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous
waste in the SAA.

Step 5: Arranging for Disposal

e Once the waste container is full or has been in storage for a designated period (typically not
to exceed 90 days, but consult your institution's specific guidelines), arrange for its collection.

o Contact your institution's Environmental Health and Safety (EHS) department or the
designated hazardous waste management office to schedule a pickup.

e Do not attempt to dispose of AA41612 down the drain or in the regular trash.[1]

e The disposal of the container and its contents must be carried out by an approved and
licensed waste disposal plant.[1]

Spill Management

In the event of a spill, it is important to collect the spillage.[1] For small spills, use an
appropriate absorbent material (e.g., chemical absorbent pads or vermiculite), collect the
absorbed material in a sealed container, and label it as hazardous waste for disposal. For
larger spills, evacuate the area and contact your institution's EHS department immediately.
Always wear appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat, when handling AA41612 and its waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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